Cas no 2354746-55-5 (tert-butyl 3-(1-aminocyclobutyl)propanoate)

• Product Name: tert-butyl 3-(1-aminocyclobutyl)propanoate
• CAS No: 2354746-55-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5562381
• PubChem ID: 165999844
• Update Time: 2025-06-27

tert-butyl 3-(1-aminocyclobutyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 1-aminocyclobutanepropanoate (ACI)
• Cyclobutanepropanoic acid, 1-amino-, 1,1-dimethylethyl ester (ACI)
• tert-butyl 3-(1-aminocyclobutyl)propanoate

• Inchi： 1S/C11H21NO2/c1-10(2,3)14-9(13)5-8-11(12)6-4-7-11/h4-8,12H2,1-3H3
• InChI Key： PUUQPDQKOZIONT-UHFFFAOYSA-N
• SMILES： O=C(CCC1(CCC1)N)OC(C)(C)C

Additional information on tert-butyl 3-(1-aminocyclobutyl)propanoate

Introduction to tert-butyl 3-(1-aminocyclobutyl)propanoate (CAS No. 2354746-55-5)

tert-butyl 3-(1-aminocyclobutyl)propanoate (CAS No. 2354746-55-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group, an aminocyclobutyl moiety, and a propanoate ester. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl group in tert-butyl 3-(1-aminocyclobutyl)propanoate provides steric protection and enhances the compound's solubility properties. This is particularly important in pharmaceutical applications where solubility can significantly impact the bioavailability and efficacy of a drug. The aminocyclobutyl moiety, on the other hand, introduces a flexible and reactive site that can participate in various chemical reactions, such as amide bond formation and nucleophilic substitution. The propanoate ester functional group adds further versatility to the molecule, allowing for controlled release and improved pharmacokinetic properties.

Recent research has highlighted the potential of tert-butyl 3-(1-aminocyclobutyl)propanoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can serve as a key intermediate in the synthesis of inhibitors targeting specific enzymes involved in cancer progression. The unique combination of functional groups in tert-butyl 3-(1-aminocyclobutyl)propanoate allows for fine-tuning of the pharmacological properties of the final drug candidates, enhancing their selectivity and potency.

In addition to its role as an intermediate, tert-butyl 3-(1-aminocyclobutyl)propanoate has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The tert-butyl ester group in this compound can be designed to undergo hydrolysis under physiological conditions, releasing the active drug at the target site. This approach can improve drug delivery and reduce side effects associated with systemic administration.

The synthesis of tert-butyl 3-(1-aminocyclobutyl)propanoate typically involves several steps, including the formation of the aminocyclobutyl moiety and subsequent coupling with the tert-butyl propanoate ester. Advanced synthetic methods, such as transition-metal catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiomeric purity. These methods not only enhance the efficiency of the synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The physical and chemical properties of tert-butyl 3-(1-aminocyclobutyl)propanoate have been extensively studied to understand its behavior under various conditions. It is generally stable under normal laboratory conditions but may require careful handling to avoid degradation or contamination. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for use in both solution-phase and solid-phase synthetic processes.

In terms of safety, tert-butyl 3-(1-aminocyclobutyl)propanoate is classified as a low-toxicity compound with minimal environmental impact when handled properly. However, standard safety protocols should be followed during handling and storage to ensure worker safety and compliance with regulatory guidelines.

The future prospects for tert-butyl 3-(1-aminocyclobutyl)propanoate are promising, driven by ongoing research into new therapeutic targets and drug delivery systems. As more studies are conducted to explore its potential applications, it is likely that this compound will continue to play a significant role in advancing pharmaceutical science and improving patient outcomes.